Cas no 879043-56-8 (1-2-(4-tert-butylphenoxy)ethyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 1-2-(4-tert-butylphenoxy)ethyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 879043-56-8
• MF: C₂₃H₂₇NO₄
• MW: 381.46478676796
• CID: 5437468
• Update Time: 2025-07-09

1-2-(4-tert-butylphenoxy)ethyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-tert-butylphenoxy)ethyl]-3-hydroxy-3-(2-oxopropyl)indol-2-one
• 1-2-(4-tert-butylphenoxy)ethyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C23H27NO4/c1-16(25)15-23(27)19-7-5-6-8-20(19)24(21(23)26)13-14-28-18-11-9-17(10-12-18)22(2,3)4/h5-12,27H,13-15H2,1-4H3
• InChI Key： MGBHPVPDSXCZSX-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=C(C(C)(C)C)C=C2)C2=C(C=CC=C2)C(O)(CC(=O)C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-2-(4-tert-butylphenoxy)ethyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 1-2-(4-tert-butylphenoxy)ethyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 879043-56-8)

1-2-(4-tert-butylphenoxy)ethyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 879043-56-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and advanced material synthesis. The presence of both indole and phenoxy moieties in its structure makes it a versatile candidate for various biochemical interactions.

In recent years, the demand for novel compounds like 1-2-(4-tert-butylphenoxy)ethyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one has surged due to their potential role in addressing contemporary challenges in drug discovery and sustainable chemistry. Researchers are particularly interested in its pharmacological properties, including its ability to modulate specific biological pathways. This aligns with the growing trend of targeting precision medicine and personalized therapeutics, which are hot topics in the scientific community.

The synthesis of CAS No. 879043-56-8 involves multi-step organic reactions, often requiring advanced techniques such as catalysis and chiral resolution. Its tert-butylphenoxy group contributes to its stability, while the hydroxy and oxopropyl functionalities enhance its reactivity. These features make it a valuable intermediate in the production of complex molecules, particularly in the development of bioactive compounds and functional materials.

From an industrial perspective, 1-2-(4-tert-butylphenoxy)ethyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressures and consumer demand for environmentally friendly products, the compound's potential for low-waste production and high atom economy is a significant advantage. This resonates with the broader movement toward circular economy practices in the chemical industry.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that its indole core may interact with neurotransmitter systems, making it a candidate for research into neurological disorders. This is particularly relevant given the rising global prevalence of conditions such as Alzheimer's disease and Parkinson's disease, which are frequently searched topics in medical databases.

In summary, 1-2-(4-tert-butylphenoxy)ethyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 879043-56-8) represents a promising compound with diverse applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and potential biological activities make it a subject of ongoing research, aligning with current trends in precision medicine and green innovation. As scientific understanding of this compound deepens, its role in addressing some of the most pressing challenges in modern science is likely to expand.